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Introduction
The measurement of Total Antioxidant Capacity (TAC) in biological samples such as human

serum is a critical indicator of an organism's ability to counteract oxidative stress, which is

implicated in numerous diseases. The Cupric Reducing Antioxidant Capacity (CUPRAC) assay

is a robust and versatile method for determining TAC. This method is based on the reduction of

the Cu(II)-Neocuproine complex to the more stable Cu(I)-Neocuproine complex by antioxidants

present in the sample. The resulting chromophore has a maximum absorbance at 450 nm, and

the absorbance is directly proportional to the total antioxidant capacity of the sample.[1][2][3][4]

[5]

The CUPRAC assay offers several advantages, including its operation at a physiological pH, its

ability to measure both hydrophilic and lipophilic antioxidants, and the stability of the reagents.

[1][6] This makes it a superior choice compared to other methods like the FRAP assay, which

may not be responsive to certain thiol-type antioxidants such as glutathione.[1][2][3][6]

Principle of the Method
The CUPRAC assay relies on the reduction of cupric ions (Cu²⁺) to cuprous ions (Cu⁺) by the

antioxidants present in the serum sample. In the presence of neocuproine (2,9-dimethyl-1,10-
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phenanthroline), the resulting cuprous ions form a stable, colored complex with a maximum

absorbance at 450 nm.[5][7][8] The intensity of the color is directly proportional to the

concentration of antioxidants in the sample.

Quantitative Data Summary
The following tables summarize the key quantitative parameters for the CUPRAC assay for

total antioxidant capacity in human serum.

Table 1: Reagent and Standard Concentrations

Reagent/Standard Concentration Solvent

Copper (II) Chloride (CuCl₂) 10 mM Deionized Water

Neocuproine 7.5 mM Ethanol

Ammonium Acetate Buffer 1.0 M, pH 7.0 Deionized Water

Trolox (Standard)
Stock solutions typically 1-2

mM
Ethanol or appropriate solvent

Table 2: Assay Parameters

Parameter Value

Wavelength of Maximum Absorbance (λmax) 450 nm

Incubation Time 30 minutes[7][9][10][11]

Incubation Temperature
Room Temperature (or 50°C for slow-reacting

antioxidants)[1][2][3][9]

pH 7.0[7][9][10]

Intra-assay Coefficient of Variation (CV) 0.7%[1][2][3][6]

Inter-assay Coefficient of Variation (CV) 1.5%[1][2][3][6]

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.cosmobiousa.com/content/document/bqckit/bqc-kf01005_cuprac-antioxidant-capacity-assay-kit_manual.pdf
https://experiments.springernature.com/articles/10.1007/978-1-60327-517-0_14
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/OBR/FS02.pdf
https://experiments.springernature.com/articles/10.1007/978-1-60327-517-0_14
https://pubs.acs.org/doi/abs/10.1021/jf048741x
https://www.researchgate.net/publication/8117149_Novel_Total_Antioxidant_Capacity_Index_for_Dietary_Polyphenols_and_Vitamins_C_and_E_Using_Their_Cupric_Ion_Reducing_Capability_in_the_Presence_of_Neocuproine_CUPRAC_Method
https://cdn.gbiosciences.com/pdfs/protocol/CUPRAC_Assay.pdf
https://pubmed.ncbi.nlm.nih.gov/16087476/
https://pubmed.ncbi.nlm.nih.gov/20072920/
https://www.researchgate.net/publication/7673712_Total_antioxidant_capacity_assay_of_human_serum_using_copperII-neocuproine_as_chromogenic_oxidant_The_CUPRAC_method
https://pubs.acs.org/doi/abs/10.1021/jf048741x
https://experiments.springernature.com/articles/10.1007/978-1-60327-517-0_14
https://pubs.acs.org/doi/abs/10.1021/jf048741x
https://www.researchgate.net/publication/8117149_Novel_Total_Antioxidant_Capacity_Index_for_Dietary_Polyphenols_and_Vitamins_C_and_E_Using_Their_Cupric_Ion_Reducing_Capability_in_the_Presence_of_Neocuproine_CUPRAC_Method
https://pubmed.ncbi.nlm.nih.gov/16087476/
https://pubmed.ncbi.nlm.nih.gov/20072920/
https://www.researchgate.net/publication/7673712_Total_antioxidant_capacity_assay_of_human_serum_using_copperII-neocuproine_as_chromogenic_oxidant_The_CUPRAC_method
https://experiments.springernature.com/articles/10.1007/978-1-60761-411-1_15
https://pubmed.ncbi.nlm.nih.gov/16087476/
https://pubmed.ncbi.nlm.nih.gov/20072920/
https://www.researchgate.net/publication/7673712_Total_antioxidant_capacity_assay_of_human_serum_using_copperII-neocuproine_as_chromogenic_oxidant_The_CUPRAC_method
https://experiments.springernature.com/articles/10.1007/978-1-60761-411-1_15
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1403243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This section provides a detailed methodology for determining the total antioxidant capacity of

human serum using the CUPRAC method. The protocol is divided into reagent preparation,

sample preparation (for hydrophilic and lipophilic antioxidants), and the assay procedure.

Reagent Preparation
Copper (II) Chloride Solution (10 mM): Dissolve the appropriate amount of CuCl₂·2H₂O in

deionized water.[12]

Neocuproine Solution (7.5 mM): Dissolve the appropriate amount of neocuproine in 96%

ethanol.[10][12]

Ammonium Acetate Buffer (1.0 M, pH 7.0): Dissolve ammonium acetate in deionized water

and adjust the pH to 7.0.[10][12]

Trolox Standard Solutions: Prepare a stock solution of Trolox in ethanol. From the stock

solution, prepare a series of standard solutions of known concentrations for generating a

calibration curve.

Sample Preparation
For Hydrophilic Antioxidants:

To precipitate proteins, add perchloric acid to the serum sample.

Centrifuge the mixture.

Collect the supernatant, which contains the hydrophilic antioxidants.[1][2][3]

For Lipophilic Antioxidants:

Mix the serum sample with an ethanolic solution.

Extract the lipophilic antioxidants using n-hexane.

Centrifuge the mixture and collect the n-hexane layer containing the lipophilic antioxidants.[1]

[2][3]
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Assay Procedure
Pipette 1.0 mL of the Copper (II) Chloride solution into a test tube.

Add 1.0 mL of the Neocuproine solution to the test tube.

Add 1.0 mL of the Ammonium Acetate buffer to the test tube.

Add the serum extract (either hydrophilic or lipophilic fraction) or Trolox standard solution to

the test tube.

Bring the final volume to a consistent total volume with the appropriate solvent (deionized

water for hydrophilic fraction, ethanol/hexane for lipophilic fraction).

Mix the contents of the tube thoroughly.

Incubate the reaction mixture at room temperature for 30 minutes.[7][11]

Measure the absorbance of the solution at 450 nm against a reagent blank.[1][2][3][10] The

reagent blank is prepared by mixing all the reagents without the sample or standard.[12]

Construct a calibration curve by plotting the absorbance of the Trolox standards against their

concentrations.

Determine the total antioxidant capacity of the serum sample from the calibration curve and

express the results as Trolox equivalents.
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Caption: Principle of the CUPRAC assay.
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Caption: Experimental workflow for the CUPRAC assay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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